Cas no 31742-65-1 (Propanoic acid,dibromo-, methyl ester (9CI))

• Product Name: Propanoic acid,dibromo-, methyl ester (9CI)
• CAS No: 31742-65-1
• MF: C₄H₆Br₂O₂
• MW: 245.897240161896
• CID: 315051
• PubChem ID: 15655239
• Update Time: 2025-04-19

Propanoic acid,dibromo-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,dibromo-, methyl ester (9CI)
• methyl dibromopropionate
• methyl 2,2-dibromopropanoate
• Propanoic acid, dibromo-, methyl ester
• Propionic acid, dibromo-, methyl ester
• 31742-65-1
• 2,2-Dibromopropionic acid methyl ester
• EINECS 250-786-6
• NS00051539
• AMY36996

• Inchi： 1S/C4H6Br2O2/c1-4(5,6)3(7)8-2/h1-2H3
• InChI Key： OGRACAVRFYYZQA-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)(C)Br

Computed Properties

• Exact Mass: 243.87300
• Monoisotopic Mass: 243.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.66540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters